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Compound of Interest

Compound Name: 3-Methyl-2-octanol

Cat. No.: B14677160

In-Depth Technical Guide: 3-Methyl-2-octanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical identifiers and
properties of 3-Methyl-2-octanol, a secondary alcohol with potential applications in various
scientific domains. The information is presented to be a valuable resource for researchers and
professionals engaged in chemistry, pharmacology, and drug development.

Chemical Identifiers and Properties

A clear identification of a chemical compound is fundamental for any research and
development endeavor. The following table summarizes the key identifiers and
physicochemical properties of 3-Methyl-2-octanol.
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Identifier Type Data Source
CAS Number 27644-49-1 [1][21[3]
IUPAC Name 3-methyloctan-2-ol [1]
Molecular Formula C9H200 [1112][3]
Molecular Weight 144.25 g/mol [1112]
PubChem CID 542298 [1]
SMILES CCCCCC(C)C(C)O [1]

InChl=1S/C9H200/c1-4-5-6-7-

InChl 8(2)9(3)10/h8-10H,4-7H2,1- [1]12]
3H3
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InChiKey (1121
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Experimental Protocols

Detailed, step-by-step experimental protocols for the synthesis, purification, and analysis of 3-
Methyl-2-octanol are not readily available in the public domain based on the conducted
search. General organic chemistry principles for the synthesis of secondary alcohols, such as
the Grignard reaction between an appropriate Grignard reagent (e.g., pentylmagnesium
bromide) and acetaldehyde, followed by acidic workup, could theoretically be employed.

Purification would likely involve standard techniques such as distillation. For analysis, gas
chromatography-mass spectrometry (GC-MS) would be a suitable method for identification and
purity assessment, as it is a common technique for the analysis of volatile organic compounds.
However, specific parameters for these procedures as they pertain to 3-Methyl-2-octanol have
not been documented in the available literature.

Biological Activity and Signaling Pathways

Currently, there is a lack of specific information in the scientific literature regarding the
biological activity of 3-Methyl-2-octanol and any associated signaling pathways. Further
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research is required to elucidate its potential pharmacological effects and mechanisms of

action.

Logical Relationships in Chemical Identification

The accurate identification of a chemical compound relies on the interplay of various identifiers.
The following diagram illustrates the logical flow from a common name or structure to its

definitive identifiers.
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Caption: Logical workflow for chemical identification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. 3-Methyl-2-octanol | C9H200 | CID 542298 - PubChem [pubchem.ncbi.nim.nih.gov]

2. 3-Octanol, 2-methyl- [webbook.nist.gov]

3. 2-Octanol, 3-methyl- [webbook.nist.gov]

 To cite this document: BenchChem. [3-Methyl-2-octanol CAS number and identifiers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14677160#3-methyl-2-octanol-cas-number-and-
identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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